Cas no 7224-15-9 (1,4-Piperazinedicarboxaldehyde,2,3,5,6-tetrakis(benzoyloxy)-)

• Product Name: 1,4-Piperazinedicarboxaldehyde,2,3,5,6-tetrakis(benzoyloxy)-
• CAS No: 7224-15-9
• MF: C₇H₆O₃S
• MW: 170.185740947723
• CID: 581620
• PubChem ID: 5231307
• Update Time: 2025-04-19

1,4-Piperazinedicarboxaldehyde,2,3,5,6-tetrakis(benzoyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Piperazinedicarboxaldehyde,2,3,5,6-tetrakis(benzoyloxy)-
• 2-acetylthiophene-3-carboxylic acid
• DTXSID20411811
• SCHEMBL2180242
• 7224-15-9

• Inchi： 1S/C7H6O3S/c1-4(8)6-5(7(9)10)2-3-11-6/h2-3H,1H3,(H,9,10)
• InChI Key： RXSKHZBYERBZRY-UHFFFAOYSA-N
• SMILES： S1C=CC(C(=O)O)=C1C(C)=O

Computed Properties

• Exact Mass: 170.00378
• Monoisotopic Mass: 170.00376522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 82.6Ų

Experimental Properties

• Density: 1.383
• Boiling Point: 360.4°Cat760mmHg
• Flash Point: 171.8°C
• PSA: 54.37